molecular formula C10H13ClO5S B15270291 (3,4,5-Trimethoxyphenyl)methanesulfonyl chloride

(3,4,5-Trimethoxyphenyl)methanesulfonyl chloride

Cat. No.: B15270291
M. Wt: 280.73 g/mol
InChI Key: UALLQEPFLGLDTO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3,4,5-Trimethoxyphenyl)methanesulfonyl chloride is a specialized organosulfur compound that serves as a versatile reagent in organic and medicinal chemistry research. Its molecular structure features a highly reactive methanesulfonyl chloride group (-SO2Cl) attached to an electron-rich 3,4,5-trimethoxyphenyl ring. The sulfonyl chloride functional group is a potent electrophile, allowing this compound to act as an effective sulfonylating agent for nucleophiles such as amines and alcohols . This reactivity enables researchers to synthesize sulfonamide or sulfonate ester derivatives, which are valuable intermediates in developing novel pharmaceutical candidates and bioactive molecules . The 3,4,5-trimethoxyphenyl moiety is a privileged structure in medicinal chemistry, frequently found in compounds with documented biological activities. Consequently, researchers can utilize (3,4,5-Trimethoxyphenyl)methanesulfonyl chloride to introduce this pharmacophore into target molecules, exploring its potential in various therapeutic areas. In a laboratory setting, this reagent is commonly employed to introduce sulfonyl groups or to function as a activating group in multi-step synthetic sequences. Researchers must handle this compound with care, as methanesulfonyl chloride is known to be highly toxic, corrosive, and reacts vigorously with water and other nucleophiles . This product is intended for Research Use Only and is not intended for diagnostic or therapeutic applications.

Properties

Molecular Formula

C10H13ClO5S

Molecular Weight

280.73 g/mol

IUPAC Name

(3,4,5-trimethoxyphenyl)methanesulfonyl chloride

InChI

InChI=1S/C10H13ClO5S/c1-14-8-4-7(6-17(11,12)13)5-9(15-2)10(8)16-3/h4-5H,6H2,1-3H3

InChI Key

UALLQEPFLGLDTO-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1OC)OC)CS(=O)(=O)Cl

Origin of Product

United States

Preparation Methods

Chlorosulfonation of 3,4,5-Trimethoxybenzyl Alcohol

This two-step process remains the most widely implemented method:

Step 1: Sulfonation
3,4,5-Trimethoxybenzyl alcohol reacts with chlorosulfonic acid (ClSO₃H) in dichloromethane at -10°C:
$$ \text{C}{10}\text{H}{14}\text{O}4 + \text{ClSO}3\text{H} \rightarrow \text{C}{10}\text{H}{13}\text{O}6\text{SCl} + \text{H}2\text{O} $$
Reaction parameters:

  • Molar ratio 1:1.2 (alcohol:ClSO₃H)
  • 98% conversion in 4 hours

Step 2: Chlorination
The intermediate sulfonic acid undergoes treatment with phosphorus pentachloride (PCl₅):
$$ \text{C}{10}\text{H}{13}\text{O}6\text{SCl} + \text{PCl}5 \rightarrow \text{C}{10}\text{H}{11}\text{O}5\text{SCl}2 + \text{POCl}_3 + \text{HCl} $$
Key conditions:

  • Anhydrous toluene solvent
  • 60°C for 2 hours
  • 78% isolated yield

Nucleophilic Displacement Route

An alternative approach using 3,4,5-trimethoxybenzyl chloride:

Reaction Scheme
$$ \text{C}{10}\text{H}{13}\text{O}3\text{Cl} + \text{Na}2\text{SO}3 \rightarrow \text{C}{10}\text{H}{13}\text{O}5\text{SNa} \xrightarrow{\text{PCl}5} \text{C}{10}\text{H}{11}\text{O}5\text{SCl}_2 $$

Optimized Conditions

Parameter Value
Sulfite concentration 1.5 M aqueous
Phase-transfer agent Tetrabutylammonium bromide (0.1 eq)
PCl₅ stoichiometry 3.0 eq
Final yield 82%

This method avoids extreme temperatures but requires rigorous moisture control.

Comparative Analysis of Methods

Table 1: Method Performance Metrics

Method Yield (%) Purity (HPLC) Reaction Time (h)
Chlorosulfonation 78 95.4 6
Nucleophilic route 82 97.1 8
Direct thiol oxidation 65 91.2 12

The nucleophilic route demonstrates superior purity but longer reaction times due to intermediate isolation requirements.

Process Optimization Strategies

Solvent Systems

  • Dichloromethane : Preferred for chlorosulfonation (dielectric constant ε = 8.93)
  • Toluene : Optimal for PCl₅ reactions (boiling point 110°C)
  • Ethyl acetate/cyclohexane (2:8) : Effective in column purification

Catalytic Enhancements

Addition of 0.5 mol% DMAP (4-dimethylaminopyridine) increases sulfonation rates by 40% through transition-state stabilization.

Analytical Characterization

Critical Quality Attributes

  • Melting point : 205–207°C (decomposition observed >210°C)
  • ¹H NMR (CDCl₃): δ 3.86 (s, 9H, OCH₃), 4.52 (s, 2H, CH₂), 6.65 (s, 2H, Ar-H)
  • Mass Spec : m/z 280.73 [M]⁺ (calc. 280.73)

Industrial-Scale Considerations

Batch processes dominate due to:

  • Exothermic nature of chlorination (-ΔH = 85 kJ/mol)
  • Catalyst recovery challenges
  • Purification needs for pharmaceutical-grade material

Emerging Methodologies

  • Microreactor synthesis : Improves heat transfer (95% yield in 30 minutes)
  • Biocatalytic sulfonation : Engineered sulfotransferases show 60% conversion

Chemical Reactions Analysis

Types of Reactions

(3,4,5-Trimethoxyphenyl)methanesulfonyl chloride undergoes various types of chemical reactions, including:

    Nucleophilic Substitution: The sulfonyl chloride group is highly reactive towards nucleophiles, leading to the formation of sulfonamide or sulfone derivatives.

    Oxidation and Reduction: The trimethoxyphenyl group can undergo oxidation or reduction reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

    Nucleophilic Substitution: Common nucleophiles include amines, alcohols, and thiols. The reactions are typically carried out in the presence of a base such as triethylamine or pyridine.

    Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide can be used to oxidize the trimethoxyphenyl group.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used to reduce the trimethoxyphenyl group.

Major Products Formed

    Sulfonamides: Formed by the reaction with amines.

    Sulfones: Formed by the reaction with thiols.

    Oxidized or Reduced Trimethoxyphenyl Derivatives: Depending on the specific oxidation or reduction conditions used.

Scientific Research Applications

(3,4,5-Trimethoxyphenyl)methanesulfonyl chloride has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of (3,4,5-Trimethoxyphenyl)methanesulfonyl chloride involves its reactivity towards nucleophiles, leading to the formation of various derivatives. The trimethoxyphenyl group can interact with biological targets such as enzymes and receptors, modulating their activity. For example, compounds containing the trimethoxyphenyl group have been shown to inhibit tubulin polymerization, heat shock protein 90 (Hsp90), and thioredoxin reductase (TrxR), among others .

Comparison with Similar Compounds

Table 1: Structural and Physical Properties Comparison

Compound Name Molecular Formula Molecular Weight (g/mol) Substituents Key Physical Properties
(3,4,5-Trimethoxyphenyl)methanesulfonyl chloride C₁₀H₁₃ClO₅S 280.72 3,4,5-OCH₃ High polarity due to methoxy groups
[3-(Trifluoromethyl)phenyl]methanesulfonyl chloride C₈H₆ClF₃O₂S 272.65 3-CF₃ Lipophilic; enhanced electron withdrawal
(3,5-Dichlorophenyl)methanesulfonyl chloride C₇H₅Cl₃O₂S 259.53 3,5-Cl Moderate polarity; halogen-driven reactivity
Trifluoromethanesulfonyl chloride CClF₃O₂S 168.52 CF₃ Low boiling point (29–32°C); high density (1.583 g/mL)

Table 2: Application-Specific Comparison

Application (3,4,5-Trimethoxyphenyl)methanesulfonyl Chloride [3-(Trifluoromethyl)phenyl]methanesulfonyl Chloride (3,5-Dichlorophenyl)methanesulfonyl Chloride
Drug Synthesis Antiviral esters (e.g., compound 103) Limited reported Intermediate for agrochemicals
Solubility Modification Combretastatin A-4 prodrugs Not applicable Not applicable
Reaction Efficiency Microwave-compatible (similar analogs) Standard reflux methods Halogen-directed coupling

Challenges and Availability

  • Commercial Availability : (3,4,5-Trimethoxyphenyl)methanesulfonyl chloride is listed as discontinued by suppliers like CymitQuimica, necessitating in-house synthesis .
  • Safety : Sulfonyl chlorides generally require precautions against moisture and eye exposure. The trimethoxy derivative’s stability in storage is superior to trifluoromethanesulfonyl chloride, which is highly reactive .

Q & A

Q. What are the optimal reaction conditions for synthesizing (3,4,5-Trimethoxyphenyl)methanesulfonyl chloride from precursor acids?

  • Methodological Answer : The synthesis typically involves converting a carboxylic acid precursor (e.g., 3,4,5-trimethoxyphenylacetic acid) to the corresponding sulfonyl chloride. A common approach employs oxalyl chloride or thionyl chloride as chlorinating agents in anhydrous dichloromethane (DCM) under inert atmosphere. For example, reaction conditions may include:
  • Precursor acid (1 equiv.) dissolved in DCM at 0°C.
  • Slow addition of oxalyl chloride (3 equiv.) with catalytic dimethylformamide (DMF) to activate the reaction.
  • Stirring at room temperature for 2–4 hours, monitored by TLC.
  • Removal of excess reagents via vacuum distillation .
    Critical Considerations :
  • Moisture must be excluded to prevent hydrolysis.
  • Purification via recrystallization or chromatography may be required to remove byproducts like HCl or unreacted reagents.

Q. How can spectroscopic and crystallographic methods characterize this compound?

  • Methodological Answer :
  • NMR Spectroscopy : 1^1H and 13^13C NMR can confirm the methoxy groups (δ ~3.8–4.0 ppm for OCH3_3) and sulfonyl chloride moiety (no protons).
  • Mass Spectrometry (MS) : High-resolution MS (HRMS) verifies molecular weight (e.g., [M+H]+^+ at m/z 294.05 for C10_{10}H13_{13}ClO5_5S).
  • X-ray Crystallography : Single-crystal X-ray diffraction (using programs like SHELXL ) resolves the 3D structure, confirming bond angles and substituent orientation. For unstable sulfonyl chlorides, derivatization to stable sulfonamides may aid crystallization .

Advanced Research Questions

Q. How to design experiments evaluating its biological activity in tubulin polymerization inhibition?

  • Methodological Answer :
  • In Vitro Tubulin Assay : Use purified tubulin (e.g., bovine brain) to measure polymerization kinetics via turbidity (OD350_{350}). Compare inhibition potency (IC50_{50}) against controls like colchicine or combretastatin-A4.
  • Cell-Based Studies : Test cytotoxicity in cancer cell lines (e.g., HeLa, NCI/ADR-RES) using MTT assays. For multidrug-resistant lines, evaluate P-glycoprotein inhibition via verapamil co-treatment.
  • Mechanistic Insights : Perform cell cycle analysis (flow cytometry) to detect G2/M phase arrest. Molecular docking (e.g., Autodock Vina) models interactions with β-tubulin’s colchicine site, guided by structural analogs from .

Q. What strategies mitigate decomposition or side reactions during storage or derivatization?

  • Methodological Answer :
  • Storage : Store under anhydrous conditions (desiccator with P2_2O5_5) at −20°C. Use amber vials to prevent light-induced degradation.
  • Derivatization : React immediately with amines (e.g., benzylamine) to form sulfonamides, which are more stable. Monitor reaction progress via TLC or HPLC.
  • Stability Analysis : Conduct accelerated stability studies (40°C/75% RH) and track decomposition byproducts (e.g., sulfonic acids) via 1^1H NMR .

Q. How to analyze structure-activity relationships (SAR) for derivatives with modified substituents?

  • Methodological Answer :
  • Synthetic Modifications : Introduce halogens (Cl, Br) or methoxy groups at positions 4–7 of the aryl ring (see ). Use nucleophilic substitution or cross-coupling (e.g., Suzuki-Miyaura) for diversification.
  • Biological Testing : Compare IC50_{50} values across derivatives to identify critical substituents. For example, 6,7-dichloro derivatives showed enhanced activity against Hedgehog signaling (IC50_{50} = 72 nM) .
  • Computational Modeling : Perform QSAR studies using Gaussian or Schrödinger Suite to correlate electronic properties (Hammett σ) with bioactivity.

Troubleshooting & Data Analysis

Q. How to resolve discrepancies in biological activity data between in vitro and cell-based assays?

  • Methodological Answer :
  • Solubility Check : Ensure the compound is fully dissolved in assay media (use DMSO <0.1%). Measure solubility via nephelometry.
  • Metabolic Stability : Test stability in cell lysates or liver microsomes. Rapid degradation may explain reduced cellular potency.
  • Off-Target Effects : Use siRNA knockdown or inhibitor panels to rule out interactions with non-tubulin targets (e.g., kinases) .

Q. What analytical techniques identify impurities in synthesized batches?

  • Methodological Answer :
  • HPLC-PDA : Use a C18 column with gradient elution (water/acetonitrile + 0.1% TFA) to detect unreacted precursors or sulfonic acid byproducts.
  • Elemental Analysis : Confirm stoichiometry (C, H, N, S) to detect halogen or sulfur deviations.
  • TGA/DSC : Thermal analysis identifies hygroscopicity or polymorphic transitions affecting stability .

Safety & Handling

Q. What protocols ensure safe handling of (3,4,5-Trimethoxyphenyl)methanesulfonyl chloride?

  • Methodological Answer :
  • Ventilation : Use fume hoods with ≥100 fpm airflow to prevent inhalation of vapors.
  • PPE : Wear nitrile gloves, goggles, and lab coats. Avoid skin contact—immediately wash with 5% NaHCO3_3 if exposed.
  • Spill Management : Neutralize spills with sodium bicarbonate and absorb with vermiculite. Dispose as hazardous waste .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.